Emapunil

• CAS No.: 226954-04-7
• Product Name: Emapunil
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: N-benzyl-N-ethyl-2-(7-methyl-8-oxo-2-phenylpurin-9-yl)acetamide
• Standard InChI: InChI=1S/C23H23N5O2/c1-3-27(15-17-10-6-4-7-11-17)20(29)16-28-22-19(26(2)23(28)30)14-24-21(25-22)18-12-8-5-9-13-18/h4-14H,3,15-16H2,1-2H3
• Standard InChIKey: NBMBIEOUVBHEBM-UHFFFAOYSA-N
• SMILES: CCN(CC1=CC=CC=C1)C(=O)CN2C3=NC(=NC=C3N(C2=O)C)C4=CC=CC=C4
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)CN2C3=NC(=NC=C3N(C2=O)C)C4=CC=CC=C4
• Appearance: Solid powder
• Description: Emapunil, also known as AC-5216 and XBD-173, is a novel mitochondrial benzodiazepine receptor ligand (MBR ligand). AC-5216 showed high affinity for MBRs prepared from rat whole brain (Ki 0.297 nm), rat glioma cells (IC50 3.04 nm) and human glioma cells (IC50 2.73 nm), but only negligible affinity for the other main receptors including central benzodiazepine receptors. AC-5216 produced anti-anxiety effects in the Vogel-type conflict test in rats, and in the light/dark box and social interaction tests in mice at 0.1-3, 0.003-0.01 and 0.01-0.3 mg kg(-1), p.o., respectively.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AC-5216; N-benzyl-N-ethyl-2-(7,8-dihydro-7-methyl-8-oxo-2-phenyl-9H-purin-9-yl)acetamide; XBD173
• Reference: 1: Qiu ZK, He JL, Liu X, Zhang GH, Zeng J, Nie H, Shen YG, Chen JS. The antidepressant-like activity of AC-5216, a ligand for 18KDa translocator protein (TSPO), in an animal model of diabetes mellitus. Sci Rep. 2016 Nov 25;6:37345. doi: 10.1038/srep37345. PubMed PMID: 27886206.; 2: Zhang LM, Qiu ZK, Chen XF, Zhao N, Chen HX, Xue R, Zhang YZ, Yang RF, Li YF. Involvement of allopregnanolone in the anti-PTSD-like effects of AC-5216. J Psychopharmacol. 2016 May;30(5):474-81. doi: 10.1177/0269881115625115. PubMed PMID: 26783231.; 3: Qiu ZK, Zhang LM, Zhao N, Chen HX, Zhang YZ, Liu YQ, Mi TY, Zhou WW, Li Y, Yang RF, Xu JP, Li YF. Repeated administration of AC-5216, a ligand for the 18 kDa translocator protein, improves behavioral deficits in a mouse model of post-traumatic stress disorder. Prog Neuropsychopharmacol Biol Psychiatry. 2013 Aug 1;45:40-6. doi: 10.1016/j.pnpbp.2013.04.010. PubMed PMID: 23624119.; 4: Miyoshi M, Ito H, Arakawa R, Takahashi H, Takano H, Higuchi M, Okumura M, Otsuka T, Kodaka F, Sekine M, Sasaki T, Fujie S, Seki C, Maeda J, Nakao R, Zhang MR, Fukumura T, Matsumoto M, Suhara T. Quantitative analysis of peripheral benzodiazepine receptor in the human brain using PET with (11)C-AC-5216. J Nucl Med. 2009 Jul;50(7):1095-101. doi: 10.2967/jnumed.109.062554. PubMed PMID: 19525461.; 5: Kita A, Kinoshita T, Kohayakawa H, Furukawa K, Akaike A. Lack of tolerance to anxiolysis and withdrawal symptoms in mice repeatedly treated with AC-5216, a selective TSPO ligand. Prog Neuropsychopharmacol Biol Psychiatry. 2009 Aug 31;33(6):1040-5. doi: 10.1016/j.pnpbp.2009.05.018. PubMed PMID: 19497344.; 6: Kita A, Furukawa K. Involvement of neurosteroids in the anxiolytic-like effects of AC-5216 in mice. Pharmacol Biochem Behav. 2008 Apr;89(2):171-8. doi: 10.1016/j.pbb.2007.12.006. PubMed PMID: 18201755.; 7: Zhang MR, Kumata K, Maeda J, Yanamoto K, Hatori A, Okada M, Higuchi M, Obayashi S, Suhara T, Suzuki K. 11C-AC-5216: a novel PET ligand for peripheral benzodiazepine receptors in the primate brain. J Nucl Med. 2007 Nov;48(11):1853-61. PubMed PMID: 17978354.; 8: Yanamoto K, Zhang MR, Kumata K, Hatori A, Okada M, Suzuki K. In vitro and ex vivo autoradiography studies on peripheral-type benzodiazepine receptor binding using [11C]AC-5216 in normal and kainic acid-lesioned rats. Neurosci Lett. 2007 Nov 27;428(2-3):59-63. PubMed PMID: 17959307.; 9: Kita A, Kohayakawa H, Kinoshita T, Ochi Y, Nakamichi K, Kurumiya S, Furukawa K, Oka M. Antianxiety and antidepressant-like effects of AC-5216, a novel mitochondrial benzodiazepine receptor ligand. Br J Pharmacol. 2004 Aug;142(7):1059-72. PubMed PMID: 15249420; PubMed Central PMCID: PMC1575165.
• PubChem Compound: 6433109
• Last Modified: Nov 11 2021